4-Methyl-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

• IUPAC Name: 4-methyl-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• InChI: InChI=1S/C12H19NO4/c1-10(2,3)17-9(16)13-7-11(4)5-12(13,6-11)8(14)15/h5-7H2,1-4H3,(H,14,15)
• InChI Key: DHWDSOQJAYPICV-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C1)(N(C2)C(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C12H19NO4
• Molecular Weight: 241.28 g/mol
• CAS RN: 2021659-61-8

Description

4-Methyl-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid is a useful research compound. Its molecular formula is C12H19NO4 and its molecular weight is 241.287. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Techniques : 2-Azabicyclo[2.1.1]hexanes, which include structures similar to 4-Methyl-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid, have been synthesized through various techniques. For instance, Stevens and Kimpe (1996) demonstrated the synthesis of these structures by imination and reductive cyclization of 3-(chloromethyl)cyclobutanone (Stevens & Kimpe, 1996).

• Structural Elucidation and Derivatives : The structural elucidation and formation of derivatives of related compounds have been a significant area of study. For example, the degradation of β-Lactamase Inhibitor (2S, 3R, 5S)-3-Methyl-7-oxo-3-(1H-1, 2, 3-triazol-1-yl-methyl)-4-thia-1-azabicyclo [3.2.0]-heptane-2-carboxylic Acid 4, 4-Dioxide in the solid state has provided valuable insights into the stability and degradation pathways of such compounds (Matsushima et al., 1988).

Applications in Drug Synthesis and Modification

• Drug Synthesis : The chemical framework of 2-azabicyclo[2.1.1]hexanes is crucial in the synthesis of various drugs. For example, the synthesis of all four stereoisomers of 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid has contributed to the development of unnatural amino acids, which are essential in drug synthesis (Bakonyi et al., 2013).

• Modification of Drug Structures : There has been significant research into modifying the structure of drugs using the 2-azabicyclo[2.1.1]hexane framework. For example, Malpass et al. (2003) explored the modification of 1-substituents in the 2-azabicyclo[2.1.1]hexane ring system, which could lead to novel derivatives with a range of functional groups for potential use in nicotinic acetylcholine receptor ligands (Malpass et al., 2003).

Radiolabeling and Biodistribution Studies

• Radiolabeling for Neuroprotective Drugs : The compound Methyl 2-(methoxycarbonyl) -2-(methylamino) bicyclo[2.1.1] -hexane -5-carboxylate (MMMHC), which is structurally similar, has been developed as a potential neuroprotective drug. It was successfully radiolabeled with C-11, showing promise for use in PET studies and highlighting the importance of these structures in neuroprotective drug research (Yu et al., 2003).